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Compound of Interest

Compound Name: beta-Lysine

Cat. No.: B1680149

For Immediate Release

This technical guide provides an in-depth overview of beta-lysine (3,6-diaminohexanoic acid),
an isomer of the essential amino acid lysine. This document is intended for researchers,
scientists, and professionals in drug development, offering a centralized resource on its
chemical properties, synthesis, and biological significance.

Core Chemical Properties and CAS Number

Beta-lysine, identified by the CAS Number 4299-56-3, possesses distinct chemical
characteristics that differentiate it from its alpha-isomer.[1] A summary of its key quantitative
properties is presented in the table below. It is important to note that while some of these
values have been experimentally determined, others are based on computational models and
should be considered as such.
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Property Value Source
CAS Number 4299-56-3 [1]
Molecular Formula CeH14N202 [1][2]
Molecular Weight 146.19 g/mol [11[2]

pKa (Carboxyl Group)

~4.25 (Computed)

[3]

pKa (Amino Groups)

~10.04, ~10.71 (Computed)

[3]

Isoelectric Paoint (pl)

Calculated to be basic, but a
precise experimental value is
not readily available. The pl of

alpha-lysine is 9.74.

[4]

Solubility in Water

Highly soluble. Alpha-lysine
has a solubility of >100 g/100
mL at 25°C.

[5]

Solubility in Organic Solvents

Generally insoluble in nonpolar

organic solvents. Slightly

soluble in ethanol.

[5]

Experimental Protocols: Synthesis of Beta-Lysine

The chemical synthesis of beta-lysine can be achieved through various methods. Below is a

representative protocol for the synthesis of racemic beta-lysine, adapted from established

methodologies for beta-amino acid synthesis.

Objective: To synthesize (x)-B-Lysine.

Materials:

o Starting material (e.g., a suitable protected glutamic acid derivative)

» Appropriate protecting group reagents (e.g., Boc anhydride)

e Reducing agents (e.g., Lithium aluminum hydride)
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Reagents for amino group introduction (e.g., via a Curtius or Hofmann rearrangement)
Solvents (e.g., THF, dichloromethane, water)
Acids and bases for pH adjustment and deprotection (e.g., HCI, TFA)

Purification materials (e.g., silica gel for chromatography, ion-exchange resin)

Methodology:

Protection of the starting material: The carboxylic acid and amino groups of the starting
material are protected to prevent unwanted side reactions. For example, the amino group
can be protected with a Boc group and the carboxylic acid as a methyl ester.

Reduction and functional group transformation: The protected starting material undergoes a
series of reactions to introduce the second amino group at the beta position. This can involve
reduction of a carboxylic acid to an alcohol, conversion of the alcohol to a leaving group, and
subsequent displacement with an azide, followed by reduction to the amine.

Deprotection: The protecting groups are removed under appropriate conditions (e.g.,
acidolysis with TFA for Boc groups and saponification for the ester).

Purification: The final product is purified using techniques such as ion-exchange
chromatography to yield (£)-B-lysine.

Note: This is a generalized protocol. The specific reagents, reaction conditions, and purification

methods may vary depending on the chosen synthetic route. For a detailed, specific synthesis,

please refer to specialized organic synthesis literature.

Biological Significance and Signaling Pathway

Beta-lysine plays a crucial role in the biosynthesis of certain natural products, most notably the

streptothricin group of antibiotics, which includes nourseothricin.[6][7] The biosynthesis of the

poly-beta-lysine chain in nourseothricin is a key pathway involving this amino acid.

Nourseothricin Biosynthesis Pathway
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The following diagram illustrates the initial steps of the nourseothricin biosynthesis pathway,
highlighting the activation and incorporation of beta-lysine.

Beta-Lysine Activation
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(B-Lysine Adenylating Enzyme)

Chain Elongation

jenylation
P-Lysyl-AMP

Click to download full resolution via product page

Caption: Activation and incorporation of beta-lysine in nourseothricin biosynthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Beta-Lysine: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680149#beta-lysine-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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